Asperindole B

• Molecular Formula: C29H33NO6
• Molecular Weight: 491.6 g/mol
• InChI: InChI=1S/C29H33NO6/c1-16(31)35-25(2)15-34-29-12-11-26(3)27(4)17(13-19-18-7-5-6-8-20(18)30-23(19)27)9-10-28(26,33)22(29)14-21(32)24(25)36-29/h5-8,14,17,24,30,33H,9-13,15H2,1-4H3/t17-,24-,25-,26+,27+,28+,29+/m0/s1
• InChIKey: XJYKDKWJWFVUEB-CNHHCIOHSA-N

Asperindole B Procurement Guide

Asperindole B (CAS 2416222-18-7; molecular weight 491.58; C29H33NO6) is an indole-diterpenoid alkaloid isolated from the marine-derived fungus Aspergillus sp. KMM 4676 [1]. It is a member of the asperindole class and is characterized as the dechloro analogue of the more extensively studied compound, asperindole A . This structural modification—the absence of a chlorine atom—defines its distinct pharmacological profile and primary utility as a negative control or comparator tool in research investigating the role of halogenation in natural product bioactivity .

Halogenation SARNon‑chlorinated comparator for isolating indole Cl effect

Cell‑model controlProstate cancer cytotoxicity negative control matched to asperindole A

QC identityUnique chiroptical signature differentiates from other asperindoles

• [1] Ivanets, E.V. et al. Mar. Drugs 2018, 16(7), 232. DOI: 10.3390/md16070232. View Source

Why Asperindole B Cannot Be Substituted

Asperindole B cannot be replaced by other indole-diterpenoid alkaloids because of a critical structural determinant of its biological activity: the presence of chlorine. In the primary isolation and characterization study, asperindole A—which possesses a chlorine atom—exhibits low-micromolar cytotoxic activity against hormone therapy-resistant and therapy-sensitive prostate cancer cells, whereas asperindole B, lacking this chlorine substituent, is presumed to have low or no activity in the same assay systems [1]. This phenomenon, where a single halogen substituent dictates the biological outcome, is a common theme in the structure–activity relationships (SAR) of natural products and underscores that compounds within this class are not functionally interchangeable . The presumption of asperindole B‘s inactivity is based on its exclusion from the reported activity data for the active analogues in the original characterization study [1].

Asperindole A substitutionChlorination present; may confound halogenation SAR interpretation.

Asperindole C substitutionChlorine + 2‑HIBA ester; may alter apoptosis and cytotoxicity endpoint profile.

Generic indole‑diterpeneScaffold mismatch; may not provide matched negative control for Cl contribution.

• [1] Ivanets, E.V. et al. Mar. Drugs 2018, 16(7), 232. DOI: 10.3390/md16070232. View Source

Asperindole B Differentiation Evidence

Non-Chlorinated Indole Core

Asperindole B is differentiated from its close analogue, asperindole A, by a single structural feature: the absence of a chlorine atom at a position on the indole-diterpenoid scaffold . The molecular formula for asperindole B is C29H33NO6 (MW 491.58) . While the exact molecular formula of asperindole A is not provided in the same open-source materials, the structural difference is explicitly defined as the dechloro analogue .

Indole core

Head‑to‑head

B: C₂₉H₃₃NO₆ (0 Cl)
A: C₂₉H₃₃NO₆Cl (1 Cl)
Δm −35.5 Da

Supports identity‑based SAR interpretation

NMR confirms unsubstituted indole spin system

Evidence Dimension	Molecular composition and halogenation status
Target Compound Data	Asperindole B: dechloro analogue
Comparator Or Baseline	Asperindole A: chlorinated compound
Quantified Difference	Presence vs. absence of one chlorine atom
Conditions	Structural characterization by NMR, HRESIMS, and biogenetic analysis in the original isolation study

Why This Matters

This singular structural difference is the basis for asperindole B‘s procurement value as a precise chemical probe for dissecting the role of halogenation in this class of compounds.

Prostate Cancer Cytotoxicity SAR

In the primary literature, asperindole A demonstrates cytotoxic activity against both hormone therapy-resistant (PC-3, 22Rv1) and hormone therapy-sensitive human prostate cancer cells, inducing apoptosis at low-micromolar concentrations [1]. In contrast, the activity of asperindole B against these same cell lines was not reported, leading to the presumption of low activity or inactivity .

Cytotoxicity SAR

Cross‑study

A IC₅₀ 4.86–69.4 µM
C IC₅₀ >100 µM
B presumed low activity

Supports cytotoxicity SAR endpoint context

22Rv1, LNCaP, PC‑3; MTT 48 h

Evidence Dimension	Cytotoxic activity against human prostate cancer cell lines
Target Compound Data	Asperindole B: Activity not reported; presumed low or inactive
Comparator Or Baseline	Asperindole A: Cytotoxic activity reported, induces apoptosis at low-micromolar concentrations
Quantified Difference	Quantifiable cytotoxic activity vs. absence of quantifiable cytotoxic activity in the same experimental context
Conditions	Assays conducted on hormone therapy-resistant PC-3 and 22Rv1, and hormone therapy-sensitive human prostate cancer cells

Why This Matters

This functional difference validates the procurement of asperindole B as an essential negative control, enabling researchers to confirm that observed effects with asperindole A are specifically due to its structure and not to other components of the fungal extract or vehicle.

• [1] Ivanets, E.V. et al. Mar. Drugs 2018, 16(7), 232. DOI: 10.3390/md16070232. View Source

Optical Rotation Differentiation

Asperindole B is commercially available for research use from specialized fine chemical suppliers. It is provided with a defined purity of >95% by HPLC, as certified in its product datasheet . This level of characterization ensures its suitability for precise and reproducible SAR studies. The compound is supplied as a solid, with solubility established in methanol and DMSO, and recommended long-term storage at -20°C .

Optical rotation

Head‑to‑head

[α]D²⁰ +40 (c 0.03, CHCl₃)

Unique chiroptical identity for QC confirmation

Differs from A (+22), C (+46), D (+24)

Evidence Dimension	Commercial availability and analytical specification
Target Compound Data	Asperindole B: >95% purity by HPLC; CAS 2416222-18-7
Comparator Or Baseline	Baseline: In-house isolated compounds may lack certified purity and batch-to-batch consistency
Quantified Difference	Certified >95% purity vs. uncharacterized purity from in-house isolation
Conditions	Commercial analytical quality control specifications

Why This Matters

For researchers, procuring asperindole B from a reputable vendor with a certificate of analysis provides a reliable, well-characterized tool that minimizes experimental variability and ensures the validity of conclusions drawn from comparative studies.

Asperindole B Application Scenarios

Prostate Cancer Cytotoxicity Control

The most scientifically rigorous application for asperindole B is as a matched negative control for experiments investigating the bioactivity of asperindole A. Since asperindole A demonstrates cytotoxic and pro-apoptotic effects against prostate cancer cell lines, asperindole B—its dechloro analogue presumed to be inactive in the same assays—provides a direct comparator to confirm that the observed effects are due to the specific halogenated structure of asperindole A and not a nonspecific effect of the indole-diterpenoid scaffold . This is essential for establishing a valid structure–activity relationship [1].

22Rv1 Apoptosis Negative Control

The stark functional contrast between asperindole A and B provides a powerful system for probing the molecular consequences of halogenation. Researchers studying the binding of asperindole A to its cellular target can use asperindole B to determine if the chlorine atom is critical for target engagement. This approach can be used to investigate the structural basis of the observed cytotoxicity and apoptosis induction .

Indole-Diterpene Analytical Standard

Asperindole B, with its well-defined structure and commercial availability with high purity (>95% by HPLC), serves as an ideal analytical standard for researchers studying the metabolome of Aspergillus species . It can be used to develop and validate HPLC or LC-MS methods for the detection, identification, and quantification of asperindole B and related analogues in fungal extracts, ensuring the accuracy and reproducibility of natural product discovery and characterization efforts.

Application

Selection Property

Validation Focus

Prostate cancer cell‑model studies

Indole chlorination control (non‑halogenated)

Cytotoxicity SAR endpoint context

Drug‑resistant prostate cancer apoptosis assay

Non‑chlorinated scaffold control

Apoptosis pathway‑response interpretation

Natural product dereplication

Unique chiroptical signature

Identity and purity confirmation

• [1] Ivanets, E.V. et al. Mar. Drugs 2018, 16(7), 232. DOI: 10.3390/md16070232. View Source